Cas no 400075-28-7 (1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO-)

• Product Name: 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO-
• CAS No: 400075-28-7
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 3216040
• PubChem ID: 2766797
• Update Time: 2025-07-15

1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO-
• 2-(3-methoxyphenyl)-6-nitro-1H-1,3-benzodiazol-1-ol
• Oprea1_359455
• AKOS005077148
• 2-(3-methoxyphenyl)-6-nitro-1H-1,3-benzimidazol-1-ol
• DTXSID701210683
• 11F-359S
• 400075-28-7
• 1-Hydroxy-2-(3-methoxyphenyl)-6-nitro-1H-benzimidazole
• 1-hydroxy-2-(3-methoxyphenyl)-6-nitrobenzimidazole
• SCHEMBL14104926

• Inchi： 1S/C14H11N3O4/c1-21-11-4-2-3-9(7-11)14-15-12-6-5-10(17(19)20)8-13(12)16(14)18/h2-8,18H,1H3
• InChI Key： CKSUEGYEOOXEBA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)N(O)C2=CC([N+]([O-])=O)=CC=C2N=1

Computed Properties

• Exact Mass: 285.07495584Da
• Monoisotopic Mass: 285.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.1Ų

Additional information on 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO-

1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO- (CAS No. 400075-28-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO-, identified by its CAS number 400075-28-7, represents a significant molecule in the realm of chemical and pharmaceutical research. This heterocyclic compound, featuring a benzimidazole core with hydroxyl, methoxy, and nitro substituents, has garnered attention due to its versatile structural framework and potential biological activities. The benzimidazole scaffold is well-documented for its role in various pharmacological applications, including anticancer, antimicrobial, and anti-inflammatory agents. The specific substitution pattern in this compound not only influences its chemical properties but also modulates its interaction with biological targets, making it a subject of extensive investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of benzimidazole derivatives for their therapeutic potential. The presence of both hydroxyl and nitro groups in 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO- introduces unique reactivity and functionalization possibilities. These functional groups can participate in hydrogen bonding, π-stacking interactions, and redox processes, which are critical for drug design and development. The nitro group, in particular, is known for its ability to enhance binding affinity to certain biological receptors due to its electron-withdrawing nature, while the hydroxyl group can contribute to solubility and metabolic stability.

The synthesis of 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO- involves a multi-step process that typically begins with the condensation of appropriately substituted benzene derivatives with hydrazine hydrate to form the benzimidazole core. Subsequent functionalization steps introduce the hydroxyl and nitro groups at specific positions on the ring. The methoxy group at the 3-position further enhances the compound's complexity and reactivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The biological activity of this compound has been a focal point of numerous studies. Preclinical research suggests that 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO- exhibits promising properties as an inhibitor of certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The nitro group's ability to engage in redox cycling makes it particularly interesting for developing prodrugs that can release active species under physiological conditions. Additionally, the hydroxyl group's participation in hydrogen bonding suggests potential interactions with nucleic acids or proteins, which could be exploited for therapeutic purposes.

In the context of drug discovery, computational modeling has played a pivotal role in understanding the interactions between 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO- and biological targets. Molecular docking studies have been conducted to predict binding affinities and identify key residues involved in receptor interactions. These studies not only aid in rational drug design but also provide insights into the compound's mechanism of action. Furthermore, structure-activity relationship (SAR) analyses have been performed to optimize the substitution pattern on the benzimidazole core for enhanced efficacy and reduced toxicity.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical applications. Absorption, distribution, metabolism, excretion (ADME) studies have been carried out to evaluate factors such as bioavailability, half-life, and clearance rates. The presence of both polar (hydroxyl) and non-polar (nitro) functional groups suggests that this compound may exhibit moderate solubility characteristics, which could influence its oral bioavailability and tissue distribution.

The environmental impact of 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO- is another consideration during its development. Biodegradability studies have been initiated to assess its persistence in various environmental matrices. Efforts are being made to design synthetic routes that minimize waste generation and employ green chemistry principles. This includes using catalytic methods instead of stoichiometric reagents and exploring solvent systems that are less hazardous to aquatic life.

In conclusion, 1H-BENZIMIDAZOLE, 1-HYDROXY-2-(3-METHOXYPHENYL)-6-NITRO-, identified by CAS number 400075-28-7, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. Ongoing studies focus on elucidating its biological activities, optimizing synthetic methodologies, evaluating pharmacokinetic profiles, and assessing environmental compatibility. As research progresses，this compound is expected to contribute valuable insights into drug discovery and development，ultimately benefiting patients worldwide.